Cas no 1326904-70-4 (1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone
• CAS No: 1326904-70-4
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• MDL: MFCD20754094
• CID: 5178530
• Update Time: 2023-08-25

1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]ethanone
• 5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-N-phenyl-1,3,4-thiadiazol-2-amine
• 2-(5-anilino-1,3,4-thiadiazol-2-yl)-1-(3,5-dimethylpyrazol-1-yl)ethanone
• STL134779
• Ethanone, 1-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[5-(phenylamino)-1,3,4-thiadiazol-2-yl]-

• MDL： MFCD20754094
• Inchi： 1S/C15H15N5OS/c1-10-8-11(2)20(19-10)14(21)9-13-17-18-15(22-13)16-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,18)
• InChI Key： XQPRFYIWTNNVDK-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC(N1C(C)=CC(C)=N1)=O)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 2.9
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines